2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosylfluoride

• IUPAC Name: [(2R,3R,4S,5S)-3,4,5-tris(2,2-dimethylpropanoyloxy)-6-fluorooxan-2-yl]methyl 2,2-dimethylpropanoate
• InChI: InChI=1S/C26H43FO9/c1-23(2,3)19(28)32-13-14-15(34-20(29)24(4,5)6)16(35-21(30)25(7,8)9)17(18(27)33-14)36-22(31)26(10,11)12/h14-18H,13H2,1-12H3/t14-,15-,16+,17+,18?/m1/s1
• InChI Key: YGQXZOVKBRJLJC-LPNAZMDGSA-N
• Canonical SMILES: CC(C)(C)C(=O)OCC1C(C(C(C(O1)F)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C
• Isomeric SMILES: CC(C)(C)C(=O)OC[C@@H]1[C@H]([C@@H]([C@@H](C(O1)F)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C
• Molecular Formula: C26H43FO9
• DSSTOX Substance ID: DTXSID90680633
• Molecular Weight: 518.6 g/mol
• CAS RN: 187269-63-2

Description

2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosylfluoride is a fluorinated derivative of mannose. It is a white to almost white powder or crystal. It is commonly used in the synthesis of glycopeptide antibiotics.

Synthesis Analysis

This compound is widely employed as a reactant for high yielding glycoconjugate synthesis. It acts as a glycosyl donor in the formation of N-glycosidic bonds, which are important for the biological activity of certain antibiotics.

Molecular Structure Analysis

The molecular formula of 2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosylfluoride is C26H43FO9. Its molecular weight is 518.62.

Chemical Reactions Analysis

This compound is used in the synthesis of glycopeptide antibiotics. It is also used as a glycosyl donor in the formation of N-glycosidic bonds.

Physical And Chemical Properties Analysis

2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosylfluoride is a solid at 20 degrees Celsius. It should be stored at a temperature between 0-10°C. It is heat sensitive.

Scientific Research Applications

Synthesis of Glycopeptide Antibiotics

. It acts as a glycosyl donor in the formation of N-glycosidic bonds , which are crucial for the biological activity of certain antibiotics. The fluorine atom in the molecule can act as a leaving group, facilitating the formation of these bonds.

Future Directions

The compound holds immense potential in the realm of biomedical science. Its efficacy in drug delivery and promise for an improved and more targeted therapy against a gamut of ailments makes it a valuable compound for research and development.

Mechanism of Action

Target of Action

The primary target of 2,3,4,6-Tetra-O-pivaloyl-D-mannopyranosyl Fluoride is the formation of N-glycosidic bonds . These bonds are crucial for the biological activity of certain antibiotics .

Mode of Action

The compound acts as a glycosyl donor in the formation of N-glycosidic bonds . It is proposed that upon deacetylation, an oxonium intermediate is formed . The attack of a water molecule on the oxonium intermediate either from the bottom or top side will lead to the formation of the corresponding 2,3,4,6-tetra-O-acetyl α- or β-glucopyranose, respectively .

Biochemical Pathways

The compound plays a significant role in the synthesis of glycopeptide antibiotics . The formation of N-glycosidic bonds, which the compound facilitates, is a critical step in these biochemical pathways .

Result of Action

The molecular and cellular effects of the compound’s action primarily involve the formation of N-glycosidic bonds . These bonds are essential for the biological activity of certain antibiotics , implying that the compound could potentially enhance the effectiveness of these antibiotics.

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, it should be stored at a temperature between 0-10°C to maintain its stability . It is also heat-sensitive , indicating that high temperatures could potentially affect its efficacy and stability.